N-[4-(Benzylsulfanyl)-2-nitrophenyl]acetamide

• CAS No.: 54029-52-6
• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol
• IUPAC Name: N-(4-benzylsulfanyl-2-nitrophenyl)acetamide
• InChI: InChI=1S/C15H14N2O3S/c1-11(18)16-14-8-7-13(9-15(14)17(19)20)21-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,16,18)
• InChI Key: WWGPFEMUMRARLF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)SCC2=CC=CC=C2)[N+](=O)[O-]

Description

N-[4-(Benzylsulfanyl)-2-nitrophenyl]acetamide is a useful research compound. Its molecular formula is C15H14N2O3S and its molecular weight is 302.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.37 G. of 1-acetamido-2-nitro-4-thiocyanatobenzene is dissolved in 10 ml. of dimethylformamide under nitrogen and 0.38 g. of sodium borohydride added at 20°-30° C. The mixture is stirred for one hour and then 2.4 ml. of benzylbromide is added. After a further 2 hours the mixture is diluted with water and the product filtered off and washed with water and hexane. Recrystallation from methanol gives pure 1-acetamido-2-nitro-4-benzylthiobenzene.